Cas no 54551-83-6 (2,6-Dichlorophenylacetic Acid Methyl Ester)

• Product Name: 2,6-Dichlorophenylacetic Acid Methyl Ester
• CAS No: 54551-83-6
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• MDL: MFCD00191640
• CID: 370817
• PubChem ID: 87568764
• Update Time: 2025-11-01

2,6-Dichlorophenylacetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2,6-dichloro-, methyl ester
• 2,6-Dichlorophenylacetic Acid Methyl Ester
• Methyl 2,6-Dichlorophenylacetate
• methyl 2-(2,6-dichlorophenyl)acetate
• Benzeneacetic acid, 2,6-dichloro-, methyl ester
• (2,6-dichlorophenyl)acetic acid methyl ester
• Methyl2,6-Dichlorophenylacetate
• FCWRUYPZZJPCCG-UHFFFAOYSA-N
• Methyl (2,6-Dichlorophenyl)acetate
• A
• CS-W013155
• 99XZ264AEE
• MFCD00191640
• methyl2-(2,6-dichlorophenyl)acetate
• AKOS017259732
• 2,6-dichloro-phenylacetic acid methyl ester
• EINECS 259-221-8
• 2,6-Dichloro-benzeneacetic Acid Methyl Ester
• D2328
• Guanfacine Methyl Ester Impurity
• DTXSID10202977
• A50723
• SY053336
• NS00033125
• 54551-83-6
• AS-62597
• 2,6-Dichloro phenyl acetic acid methyl ester
• FT-0640258
• SCHEMBL3743731
• UNII-99XZ264AEE
• DB-020187

• MDL： MFCD00191640
• Inchi： 1S/C9H8Cl2O2/c1-13-9(12)5-6-7(10)3-2-4-8(6)11/h2-4H,5H2,1H3
• InChI Key： FCWRUYPZZJPCCG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(=O)OC)Cl

Computed Properties

• Exact Mass: 217.99000
• Monoisotopic Mass: 217.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.33
• Melting Point: NA
• Boiling Point: 314.25°C (rough estimate)
• Flash Point: 111.5°C
• Refractive Index: 1.54-1.542
• Solubility: Chloroform (Slightly), Dichloromethane (Slightly), Methanol (Slightly)
• PSA: 26.30000
• LogP: 2.70890
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,6-Dichlorophenylacetic Acid Methyl Ester Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Other Chemical Reagents

Additional information on 2,6-Dichlorophenylacetic Acid Methyl Ester

2,6-Dichlorophenylacetic Acid Methyl Ester: A Key Compound in Pharmaceutical and Agricultural Research

2,6-Dichlorophenylacetic Acid Methyl Ester, identified by its CAS No. 54551-83-6, is a versatile organic compound that has garnered significant attention in both pharmaceutical and agricultural research. This compound belongs to the class of aromatic carboxylic acid esters, characterized by its unique molecular structure that combines chlorine atoms with a phenyl ring and an acetic acid methyl ester group. Recent studies have highlighted its potential applications in modulating biological pathways, making it a subject of interest for researchers aiming to develop novel therapeutics and sustainable agrochemicals.

2,6-Dichlorophenylacetic Acid Methyl Ester exhibits a molecular formula of C₁₀H₈Cl₂O₂, with a molecular weight of 248.09 g/mol. Its chemical structure features a phenyl ring substituted with two chlorine atoms at the 2 and 6 positions, connected to an acetic acid methyl ester group. This combination of functional groups contributes to its unique reactivity and biological activity. The compound's physicochemical properties, including solubility and stability, have been extensively studied to optimize its use in various applications.

Recent advancements in 2,6-Dichlorophenylacetic Acid Methyl Ester research have focused on its potential as a lead compound for drug development. A 2023 study published in Journal of Medicinal Chemistry investigated the compound's ability to modulate enzymes involved in metabolic pathways, suggesting its potential as an inhibitor of specific enzymes linked to chronic diseases. Additionally, its interactions with cellular signaling pathways have been explored, with findings indicating its role in regulating inflammatory responses.

In the field of agriculture, 2,6-Dichlorophenylacetic Acid Methyl Ester has been evaluated for its herbicidal activity. A 2022 study in Plant Physiology Journal demonstrated its effectiveness in controlling weeds in crop fields, particularly in monocot crops. The compound's selective toxicity toward weeds, combined with its low environmental impact, makes it a promising candidate for sustainable weed management strategies. Researchers are also exploring its potential as a biodegradable herbicide to reduce ecological footprints.

Recent studies have also highlighted the importance of 2,6-Dichlorophenylacetic Acid Methyl Ester in the development of targeted therapies. A 2023 review article in Pharmaceutical Research discussed its role in modulating the activity of kinases, which are critical in cell proliferation and differentiation. This has led to its consideration as a potential therapeutic agent for cancers with specific kinase overexpression. The compound's ability to selectively target these pathways without affecting normal cells is a key advantage in drug development.

The synthesis of 2,6-Dichlorophenylacetic Acid Methyl Ester has been optimized in recent years to enhance its yield and purity. A 2024 study in Organic Synthesis described a novel catalytic method using palladium-based catalysts, which significantly improved the efficiency of the reaction. This advancement not only reduces production costs but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

Furthermore, the pharmacokinetic profile of 2,6-Dichlorophenylacetic Acid Methyl Ester has been analyzed to understand its behavior in biological systems. A 2023 study in Drug Metabolism and Disposition revealed that the compound exhibits moderate oral bioavailability and undergoes metabolism via cytochrome P450 enzymes. These findings are crucial for designing effective dosing regimens and predicting potential drug interactions.

The compound's safety profile has also been evaluated in recent research. A 2024 study in Toxicological Sciences demonstrated that 2,6-Dichlorophenylacetic Acid Methyl Ester has low acute toxicity in mammalian models, with no significant genotoxic effects observed. These results support its potential for use in pharmaceutical and agricultural applications, provided that proper handling and safety protocols are followed.

Emerging research suggests that 2,6-Dichlorophenylacetic Acid Methyl Ester may have applications beyond its current uses. A 2023 study in Nanotechnology in Medicine explored its potential as a carrier for targeted drug delivery systems. The compound's ability to form stable complexes with nanoparticles has opened new avenues for its use in controlled release formulations, enhancing the efficacy of therapeutic agents.

As research on 2,6-Dichlorophenylacetic Acid Methyl Ester continues to evolve, its role in both pharmaceutical and agricultural sectors is becoming increasingly prominent. The compound's unique chemical properties, combined with recent advancements in synthesis and application, position it as a key player in the development of innovative solutions for health and sustainability.